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Introduction
(13Z)-Eicosen-10-one is a key component of the female sex pheromone of the peach fruit

moth, Carposina sasakii (Matsumura), a significant pest of various fruit crops, including

peaches, apples, and pears.[1][2] As a semiochemical, it plays a crucial role in the reproductive

behavior of this species, making it a valuable tool in Integrated Pest Management (IPM)

programs. This document provides detailed application notes and protocols for the use of

(13Z)-eicosen-10-one in monitoring and controlling C. sasakii populations, aimed at

researchers, scientists, and drug development professionals.

(13Z)-Eicosen-10-one is primarily utilized in two main strategies within an IPM framework:

Monitoring: Pheromone-baited traps are used to detect the presence, estimate the

population density, and determine the seasonal flight activity of C. sasakii. This information is

critical for making informed decisions on the timing and necessity of control interventions.

Mating Disruption: The atmosphere in an orchard is saturated with synthetic pheromones,

which interferes with the ability of male moths to locate females for mating. This can lead to a

significant reduction in the pest population over time.

Data Presentation
The efficacy of (13Z)-eicosen-10-one in attracting C. sasakii has been demonstrated in various

field trials. While specific dose-response data is often proprietary or varies by manufacturer, the
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following tables summarize the typical performance observed in published studies.

Table 1: Efficacy of Pheromone Components for Capturing Carposina sasakii

Pheromone Lure
Composition

Relative Trap Capture Rate Reference

(13Z)-Eicosen-10-one

(Component A)
High [3]

(Z)-12-Nonadecen-9-one

(Component B)
Low [3]

Component A + Component B

(20:1 ratio)
High [3]

Note: (13Z)-Eicosen-10-one alone has been reported to be sufficient for effective monitoring.

Table 2: Efficacy of Mating Disruption on Carposina sasakii and a Related Species

Pest Species

Mating Disruption
Efficacy (%
reduction in male
moth capture)

Location/Year Reference

Carposina sasakii 100%
Chilgok, Korea / 2011

& 2012

Carposina sasakii 100%
Cheongsong, Korea /

2011 & 2012

Coscinoptycha

improbana (Guava

Moth)

86.3% (single-tree

plots)
Not Specified

Coscinoptycha

improbana (Guava

Moth)

98.3% - 99.2% (9-tree

plots)
Not Specified
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Note: The study on Guava Moth used the commercially available pheromone dispenser for C.

sasakii, demonstrating its high efficacy in disrupting a closely related species.

Experimental Protocols
Detailed methodologies are crucial for the successful implementation and evaluation of (13Z)-
eicosen-10-one in IPM programs. The following protocols are based on established practices

in entomological field research.

Protocol 1: Monitoring Carposina sasakii Populations
Using Pheromone-Baited Traps
Objective: To determine the presence, abundance, and seasonal phenology of C. sasakii in an

orchard.

Materials:

Pheromone lures containing (13Z)-eicosen-10-one.

Delta traps or Wing traps with sticky liners.

Supporting posts or tree branches for trap deployment.

GPS device for mapping trap locations.

Data collection sheets or mobile device.

Procedure:

Trap Selection and Preparation:

Use commercially available Delta or Wing traps.

Place one pheromone lure inside each trap according to the manufacturer's instructions.

Handle lures with gloves to avoid contamination.

Trap Deployment:
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Deploy traps in the orchard before the anticipated first flight of C. sasakii adults.

Hang traps from tree branches at a height of approximately 1.5 meters from the ground.

Distribute traps in a grid pattern throughout the area to be monitored. A spacing of 30

meters or greater between traps is recommended to avoid interference.

Use a GPS device to record the coordinates of each trap.

Data Collection:

Inspect traps weekly.

Count and record the number of C. sasakii moths captured on the sticky liner.

Remove captured moths and debris from the liner.

Replace sticky liners when they become dirty or lose their stickiness.

Replace pheromone lures according to the manufacturer's recommended lifespan

(typically 4-6 weeks).

Data Analysis:

Calculate the average number of moths per trap per week.

Plot the average trap captures over time to visualize the population dynamics and identify

peak flight periods.

This data can be used to time insecticide applications or the deployment of mating

disruption devices.

Protocol 2: Mating Disruption of Carposina sasakii
Objective: To reduce mating success and subsequent larval infestation by permeating the

orchard environment with synthetic pheromones.

Materials:
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High-load pheromone dispensers containing (13Z)-eicosen-10-one.

Supporting posts or tree branches for dispenser deployment.

Monitoring traps (as described in Protocol 1) for efficacy assessment.

Materials for assessing fruit damage (e.g., collection bags, assessment forms).

Procedure:

Dispenser Deployment:

Deploy pheromone dispensers throughout the orchard just before the first moth flight.

Follow the manufacturer's recommendations for the application rate (dispensers per

hectare).

Place dispensers in the upper third of the tree canopy to ensure optimal pheromone

dispersal.

Ensure even distribution throughout the treated area, with particular attention to the

upwind borders.

Efficacy Assessment:

Monitoring Trap Shutdown: Place monitoring traps (baited with a standard lure) within the

mating disruption plot and in a nearby untreated control plot. A significant reduction (ideally

>95%) in moth capture in the treated plot compared to the control indicates successful

disruption of male orientation to point sources.

Fruit Damage Assessment:

Randomly select a representative number of trees in both the treated and untreated

control plots.

At regular intervals and at harvest, inspect a predetermined number of fruits per tree for

signs of larval infestation (e.g., entry holes, frass).
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Calculate the percentage of infested fruit in both plots. A significant reduction in fruit

damage in the treated plot indicates successful control.

Data Analysis:

Compare the mean number of moths captured per trap in the mating disruption and

control plots using appropriate statistical tests (e.g., t-test or ANOVA).

Compare the percentage of fruit damage between the treated and control plots.
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Caption: IPM Workflow for Carposina sasakii using (13Z)-Eicosen-10-one.
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Caption: Mechanism of Mating Disruption.
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To cite this document: BenchChem. [Application of (13Z)-Eicosen-10-one in Integrated Pest
Management (IPM) Programs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110143#application-of-13z-eicosen-10-one-in-
integrated-pest-management-ipm-programs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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